Cas no 2228442-26-8 (1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-ol
• CAS No: 2228442-26-8
• MF: C₉H₁₆F₃NO
• MW: 211.224653244019
• CID: 6359244
• PubChem ID: 165720377
• Update Time: 2025-08-02

1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-ol
• EN300-1973109
• 2228442-26-8

• Inchi： 1S/C9H16F3NO/c1-13-4-2-7(3-5-13)6-8(14)9(10,11)12/h7-8,14H,2-6H2,1H3
• InChI Key： JCZXDETXHMLFEN-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCN(C)CC1)O)(F)F

Computed Properties

• Exact Mass: 211.11839862g/mol
• Monoisotopic Mass: 211.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-ol

Introduction to 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-ol (CAS No. 2228442-26-8)

1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-ol, identified by the chemical identifier CAS No. 2228442-26-8, is a fluorinated compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. The presence of a trifluoromethyl group and a piperidine moiety imparts distinct physicochemical properties, making it a promising candidate for various biochemical applications. This introduction delves into the compound's structural characteristics, potential biological activities, and its relevance in contemporary research.

The molecular structure of 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-ol consists of a propanol backbone substituted with a trifluoromethyl group at the C1 position and a 1-methylpiperidine ring at the C3 position. The trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the piperidine ring contributes to favorable pharmacokinetic properties by improving solubility and reducing lipophilicity. These structural features make the compound an attractive scaffold for developing novel therapeutic agents.

In recent years, fluorinated compounds have been extensively studied due to their ability to modulate biological activity and improve drug efficacy. The trifluoromethyl group, in particular, has been shown to enhance binding affinity to biological targets and prolong drug half-life. Research has demonstrated that fluorine atoms can influence electronic properties, leading to increased metabolic stability and resistance to enzymatic degradation. These attributes are particularly valuable in the development of small-molecule drugs targeting complex biological pathways.

1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-ol has been explored in several preclinical studies for its potential pharmacological effects. Initial investigations suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The piperidine moiety is known to interact with various biological targets, including kinases and G protein-coupled receptors (GPCRs), while the trifluoromethyl group further enhances its binding affinity. These findings highlight its potential as a lead compound for further development.

Advances in computational chemistry have enabled the rapid screening of novel compounds like 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-ol for their biological activity. Molecular docking studies have shown that this compound can bind effectively to several therapeutic targets, including those implicated in cancer and neurodegenerative disorders. The combination of computational modeling with experimental validation has accelerated the discovery process, making it possible to identify promising candidates for clinical trials more efficiently.

The synthesis of CAS No. 2228442-26-8 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Recent improvements in synthetic methodologies have made it possible to produce this compound on a larger scale while maintaining stringent quality standards. These advancements are crucial for translating laboratory discoveries into viable therapeutic options for patients.

One of the most compelling aspects of 1,1,1-trifluoro-3-(1-methylpiperidin-4-yl)propan-2-ol is its potential for structure-based drug design. By leveraging structural information obtained from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, researchers can optimize the compound's pharmacophore to improve its potency and selectivity. This approach has been successfully applied in other fluorinated drug candidates, suggesting that CAS No. 2228442-26-8 may follow a similar path toward clinical development.

The role of fluorine in modulating drug metabolism has also been extensively studied. Fluorinated compounds often exhibit reduced susceptibility to metabolic degradation by cytochrome P450 enzymes, leading to prolonged half-lives and improved bioavailability. This characteristic is particularly relevant for CAS No. 2228442-26-8, as it may allow for less frequent dosing regimens compared to non-fluorinated analogs.

In conclusion,1,1,1-trifluoro-3-(1-methylpiperidin-4-ylo propan -2 -ol (CAS No. 2228442 -26 -8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer advantages in terms of lipophilicity, metabolic stability, and binding affinity to biological targets. With ongoing advancements in synthetic chemistry and computational biology, this compound holds significant potential for the development of novel therapeutic agents that could address unmet medical needs.